1-(2-Ethoxy-4-methoxyphenyl)ethan-1-one

• IUPAC Name: 1-(2-ethoxy-4-methoxyphenyl)ethanone
• InChI: InChI=1S/C11H14O3/c1-4-14-11-7-9(13-3)5-6-10(11)8(2)12/h5-7H,4H2,1-3H3
• InChI Key: BFIAYGHABUVBDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)OC)C(=O)C
• Molecular Formula: C11H14O3
• DSSTOX Substance ID: DTXSID00589461
• Molecular Weight: 194.23 g/mol
• CAS RN: 67082-94-4

Description

1-(2-Ethoxy-4-methoxyphenyl)ethan-1-one, also known as 2-ethoxy-4-methoxyacetophenone, is a versatile and important molecule in the field of organic chemistry. It is a colorless liquid with a pleasant odor and is used in a variety of applications, ranging from fragrances and flavorings to pharmaceuticals and fine chemicals. Due to its low toxicity, it is also used in a variety of cosmetics and personal care products. The structure of 1-(2-ethoxy-4-methoxyphenyl)ethan-1-one is shown in Figure 1.

Scientific Research Applications

Chemical Reactions and Derivatives

• The compound has been studied in various chemical reactions, such as its transformation in microbial degradation studies, indicating its potential in chemical synthesis and environmental research. For instance, the preparation of derivatives like 1-chloro-2,2-bis(p-methoxyphenyl)ethylene for microbial degradation studies highlights its utility in environmental chemistry and microbial interactions (Baarschers & Vukmanich, 1986).

Environmental and Biological Interactions

• Investigations into the environmental and biological interactions of compounds similar to 1-(2-Ethoxy-4-methoxyphenyl)ethan-1-one have been conducted. For example, the study of methoxychlor and its estrogenic or proestrogenic properties, including metabolic interventions by hepatic microsomal monooxygenases, provides insights into the environmental impact and biological activities of such compounds (Bulger, Feil, & Kupfer, 1985).

Synthesis and Catalysis

• The compound's role in the synthesis of other complex molecules and in catalytic processes has been explored. For instance, reactions of related compounds with alcohols, leading to the formation of different derivatives through rearrangement processes, reveal its potential in synthetic chemistry and catalysis (Tadros, Tadros, & Ishak, 1976).

Pharmaceutical Research

• There is ongoing research into the pharmaceutical applications of compounds similar to 1-(2-Ethoxy-4-methoxyphenyl)ethan-1-one. The development of derivatives and their potential cytotoxicity against human cancer cell lines, as seen in the case of 1-(quinazolin-4-yl)-1-(4-methoxyphenyl)ethan-1-ols, demonstrates the compound's relevance in drug development and cancer research (Suzuki et al., 2020).